N-ethyl-1-(6-((2-oxo-2-(p-tolylamino)ethyl)thio)pyridazin-3-yl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-ethyl-1-[6-[2-(4-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]imidazole-4-carboxamide
• InChI: InChI=1S/C19H20N6O2S/c1-3-20-19(27)15-10-25(12-21-15)16-8-9-18(24-23-16)28-11-17(26)22-14-6-4-13(2)5-7-14/h4-10,12H,3,11H2,1-2H3,(H,20,27)(H,22,26)
• InChI Key: VODGJYURIXCYKO-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CN(C=N1)C2=NN=C(C=C2)SCC(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C19H20N6O2S
• Molecular Weight: 396.5 g/mol
• CAS No.: 1251621-45-0

Description

N-ethyl-1-(6-((2-oxo-2-(p-tolylamino)ethyl)thio)pyridazin-3-yl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C19H20N6O2S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications

Cellular Permeability Investigation

Pyrrole-imidazole (Py-Im) polyamides, a group with similar structural features, have been studied for their ability to specifically bind to DNA sequences both in vitro and in mammalian cells. A study highlighted the impact of size and linker types on the cellular permeability of polyamides, identifying that a short ethylene diamine (Et) linker exhibited high cellular permeability, and permeability was size-dependent (Liu & Kodadek, 2009).

Antitumor Drug Synthesis

Research into alternative syntheses of the antitumor drug temozolomide, avoiding the use of hazardous chemicals like methyl isocyanate, has been conducted. Ethyl (8-carbamoyl-3,4-dihydro-4-oxoimidazo[5,1,-d]-1,2,3,5-tetrazin-3-yl)acetate, a precursor for temozolomide, demonstrates the potential for safer production methods of antitumor drugs (Wang, Stevens, & Thomson, 1994).

Medicinal Chemistry Strategies

A study on N-{trans-3-[(5-Cyano-6-methylpyridin-2-yl)oxy]-2,2,4,4-tetramethylcyclobutyl}imidazo[1,2-a]pyrimidine-3-carboxamide, an androgen receptor antagonist, discussed strategies to avoid rapid metabolism by aldehyde oxidase (AO), providing insights into drug development processes (Linton et al., 2011).

Antimicrobial Activity

The synthesis and evaluation of new thienopyrimidine derivatives have been explored for their pronounced antimicrobial activity. This indicates the potential use of such compounds in developing new antimicrobial agents (Bhuiyan et al., 2006).

Antitubercular Activity

Design and synthesis of N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides with various amine moieties have been reported, showing excellent in vitro activity against drug-sensitive and multidrug-resistant Mycobacterium tuberculosis strains. This research opens avenues for the development of new anti-TB agents (Li et al., 2020).